N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H9FN2OS2/c14-8-3-4-10-11(6-8)19-13(15-10)16-12(17)7-9-2-1-5-18-9/h1-6H,7H2,(H,15,16,17)
• InChI Key: ROZXGPSMRAMAPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NC2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C13H9FN2OS2
• Molecular Weight: 292.4 g/mol
• CAS No.: 848257-85-2

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide, also known as FBA, is a novel compound with potential applications in scientific research. FBA is a small molecule that has been shown to have promising properties for use in biochemical and physiological studies.

Mechanism of Action

N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide inhibits PDK1 by binding to its ATP-binding site, which prevents the protein from phosphorylating its downstream targets. This leads to a decrease in the activity of the downstream signaling pathways that are involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, induces apoptosis (programmed cell death), and inhibits the migration and invasion of cancer cells. In vivo studies have shown that this compound inhibits the growth of tumors in mice, and has potential as a therapeutic agent for cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide in lab experiments is that it is a small molecule that can easily penetrate cell membranes and reach its target protein. Another advantage is that this compound has been shown to be selective for PDK1, which reduces the risk of off-target effects. However, one limitation of using this compound is that it may have limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide. One area of interest is to explore the potential of this compound as a therapeutic agent for cancer and other diseases. Another area of interest is to investigate the mechanism of action of this compound in more detail, and to identify other proteins that may be affected by this compound. Additionally, there is potential for the development of derivatives of this compound that may have improved properties for use in scientific research.

Synthesis Methods

The synthesis of N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide involves the reaction of 2-amino-6-fluorobenzo[d]thiazole with thiophene-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure this compound. This method has been reported to yield this compound with a purity of over 95%.

Scientific Research Applications

N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide has been shown to have potential applications in scientific research, particularly in the field of drug discovery. This compound has been found to inhibit the activity of a specific protein called PDK1, which is involved in the regulation of cell growth and survival. Inhibition of PDK1 has been shown to have potential therapeutic effects in cancer, diabetes, and other diseases.